Cas no 2138803-40-2 (4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene)

• Product Name: 4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene
• CAS No: 2138803-40-2
• MF: C₁₀H₁₁BrOS
• MW: 259.162740945816
• CID: 6186681
• PubChem ID: 165465240
• Update Time: 2025-06-14

4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2138803-40-2
• 4-(2-bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene
• EN300-802380
• 4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene

• Inchi： 1S/C10H11BrOS/c1-12-9-7-8(5-6-11)3-4-10(9)13-2/h3-7H,1-2H3/b6-5+
• InChI Key： OLSFEVOERGTCFT-AATRIKPKSA-N
• SMILES： Br/C=C/C1C=CC(=C(C=1)OC)SC

Computed Properties

• Exact Mass: 257.97140g/mol
• Monoisotopic Mass: 257.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.5Ų

Additional information on 4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene

Comprehensive Overview of 4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene (CAS No. 2138803-40-2)

4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene (CAS No. 2138803-40-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromoethenyl and methylsulfanyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a methoxybenzene core, makes it particularly valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene aligns with current trends in green chemistry and sustainable synthesis. As industries shift toward eco-friendly practices, this compound's role in catalytic reactions and atom-efficient transformations has become a focal point. Its brominated moiety allows for selective cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing complex molecular architectures. These reactions are frequently searched by chemists seeking efficient synthetic routes or high-yield methodologies for heterocyclic compounds.

Another area where CAS No. 2138803-40-2 shines is in material science. The compound's aromatic and electron-rich properties make it a candidate for organic electronics, including OLEDs and conductive polymers. With the rise of flexible electronics and wearable technology, researchers are investigating its derivatives for their optoelectronic performance. This aligns with frequent search queries like "organic semiconductors" or "small molecule donors for solar cells," highlighting its relevance in cutting-edge applications.

From a regulatory perspective, 4-(2-Bromoethenyl)-2-methoxy-1-(methylsulfanyl)benzene is handled under standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, its bromine content necessitates proper handling to avoid unwanted reactivity. This aspect resonates with professionals searching for "safe handling of brominated compounds" or "stability of vinyl bromides," underscoring the need for clear technical documentation.

In summary, CAS No. 2138803-40-2 represents a multifaceted tool for modern chemistry. Its applications span from medicinal chemistry to advanced materials, addressing key industry demands such as precision synthesis and functional material design. As research continues to uncover its potential, this compound is poised to remain a topic of interest in both academic and industrial settings.